Cas no 4563-33-1 (Phenylmethanesulfonamide)

Phenylmethanesulfonamide structure
Phenylmethanesulfonamide structure
Product Name:Phenylmethanesulfonamide
CAS No:4563-33-1
MF:C7H9NO2S
MW:171.216860532761
MDL:MFCD00041893
CID:45171
PubChem ID:87561445
Update Time:2025-07-29

Phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • Phenylmethanesulfonamide
    • alpha-Toluenesulfonamide
    • Benzylsulfonamide
    • BenzeneMethanesulfonaMide
    • α-Toluenesulfonamide
    • a-Toluenesulfonamide (7CI,8CI)
    • 1-Phenylmethanesulfonamide
    • Griltex PS 7200
    • NSC 28899
    • Methanesulfonamide, 1-phenyl-
    • .alpha.-Toluenesulfonamide
    • Toluene-.omega.-sulfonamide
    • ABOYDMHGKWRPFD-UHFFFAOYSA-N
    • Toluene-alpha-sulphonamide
    • benzyl-sulfonamide
    • a-toluenesulfonamide
    • NSC28899
    • phenylmethansulfonamide
    • alphatoluenesulfonamide
    • PubChem10753
    • alpha-Toulenesulfonamide
    • 1-phenylmethylsulfonamid
    • phenylmethane su
    • 1-phenylmethane sulfonamide
    • B3466
    • VU0611281-1
    • CHEMBL369953
    • HMS1788O16
    • AC-22755
    • UNII-23VQ7K2YL2
    • A826865
    • CS-W005788
    • phenyl-methanesulfonamide
    • DS-2354
    • NSC-28899
    • SY048725
    • NS00031550
    • SCHEMBL7371
    • phenylmethane sulfonamide
    • alpha -Toluenesulfonamide
    • 1-phenyl-methane sulfonamide
    • EINECS 224-935-0
    • Oprea1_735595
    • BDBM50175005
    • Z89268868
    • DTXSID0063525
    • alpha-toluene sulfonamide
    • F3334-0812
    • 23VQ7K2YL2
    • 4563-33-1
    • J-519680
    • MFCD00041893
    • 1-(phenyl)methanesulfonamide
    • ALPHA-TOLUENESULPHONAMIDE
    • AKOS000142067
    • EN300-26996
    • Toluenesulfonamide, alpha-
    • TOLUENE-ALPHA-SULFONAMIDE
    • FT-0635362
    • AF-962/00508012
    • DB-022468
    • STK980456
    • MDL： MFCD00041893
    • Inchi： 1S/C7H9NO2S/c8-11(9,10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,8,9,10)
    • InChI Key： ABOYDMHGKWRPFD-UHFFFAOYSA-N
    • SMILES： S(CC1C=CC=CC=1)(N)(=O)=O

Computed Properties

  • Exact Mass: 171.03500
  • Monoisotopic Mass: 171.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 68.5
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: White or light yellow needle like crystals
  • Density: 1.312
  • Melting Point: 102.0 to 106.0 deg-C
  • Boiling Point: 343.1°C at 760 mmHg
  • Flash Point: 161.3 ºC
  • Refractive Index: 1.586
  • PSA: 68.54000
  • LogP: 2.25620
  • Solubility: Uncertain

Phenylmethanesulfonamide Security Information

Phenylmethanesulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Phenylmethanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B152070-1g
Phenylmethanesulfonamide
 4563-33-1 >98.0%(HPLC)
1g
 ¥205.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B152070-250mg
Phenylmethanesulfonamide
 4563-33-1 >98.0%(HPLC)
250mg
 ¥92.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B152070-25g
Phenylmethanesulfonamide
 4563-33-1 >98.0%(HPLC)
25g
 ¥2293.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B152070-5G
Phenylmethanesulfonamide
 4563-33-1 >98.0%(HPLC)
5g
 ¥701.90 2023-09-04
Chemenu
CM253051-10g
Phenylmethanesulfonamide
 4563-33-1 95%
10g
 $122 2021-06-16
Chemenu
CM253051-25g
Phenylmethanesulfonamide
 4563-33-1 95%
25g
 $224 2021-06-16
Chemenu
CM253051-10g
Phenylmethanesulfonamide
 4563-33-1 95%
10g
 $122 2022-06-11
Chemenu
CM253051-25g
Phenylmethanesulfonamide
 4563-33-1 95%
25g
 $224 2022-06-11
Apollo Scientific
OR938016-5g
Alpha-toluenesulfonamide
 4563-33-1 96%
5g
 £20.00 2025-03-21
Apollo Scientific
OR938016-10g
Alpha-toluenesulfonamide
 4563-33-1 98%
10g
 £185.00 2023-09-01

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